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Compound of Interest

2-Chlorobenzophenone ethylene
Compound Name:
ketal

cat. No.: B1368583

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
of 2-Chlorobenzophenone ethylene ketal (CAS No. 760192-90-3), a key building block in
organic synthesis. This document outlines key commercial suppliers, provides a detailed
synthesis protocol, and illustrates its application in multi-step synthesis through logical
diagrams.

Commercial Availability and Supplier Data

2-Chlorobenzophenone ethylene ketal, also known as 2-(2-chlorophenyl)-2-phenyl-1,3-
dioxolane, is readily available from several commercial chemical suppliers. The following table
summarizes key quantitative data from prominent suppliers to facilitate comparison and
procurement decisions. Please note that availability and lead times are subject to change and
should be confirmed directly with the supplier.
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) Product . Available ]

Supplier Purity . Physical Form
Number Quantities

Sigma-Aldrich RIE156319239 97%][1] Inquire White solid[1]
Rieke Metals 5062 Inquire Inquire Inquire
BLDpharm Inquire Inquire Inquire Inquire
Dayang Chem
(Hangzhou) Co., Inquire Inquire Inquire Inquire

Ltd.

Data is based on publicly available information and may require direct inquiry for the most
current details.

Logical Workflow for Supplier Selection

The selection of a suitable commercial supplier is a critical step in the procurement of chemical
reagents for research and development. The following diagram illustrates a logical workflow for
this process.
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Caption: A logical workflow for selecting a commercial chemical supplier.

Experimental Protocol: Synthesis of Benzophenone
Ethylene Ketals

The following is an adapted experimental protocol for the synthesis of benzophenone ethylene
ketals, based on a microwave-assisted method. This procedure can be applied for the
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synthesis of 2-Chlorobenzophenone ethylene ketal from 2-Chlorobenzophenone.

Materials:

Benzophenone (e.g., 2-Chlorobenzophenone)
o Ethylene glycol

e p-Toluenesulfonic acid (PTSA)

o Toluene

e 5% Sodium hydrogen carbonate solution

o Water

e Magnesium sulfate (anhydrous)

Equipment:

e Microwave reactor equipped with a Dean-Stark apparatus
» Round-bottom flask

» Reflux condenser

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

Procedure:

¢ In a round-bottom flask, combine the benzophenone (0.1 mol), ethylene glycol (0.5 mol, 27.9
mL, 31.0 g), and p-toluenesulfonic acid (0.003 mol, 0.57 g).

e Add toluene (84 mL) to the flask.
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o Place the flask in a microwave reactor equipped with a Dean-Stark apparatus and a reflux
condenser.

« Irradiate the mixture with a constant microwave power (e.g., 650 W) and reflux for a
specified time (e.g., 3 hours), with azeotropic removal of water. The boiling temperature
should be maintained around 118-120 °C.

 After the reaction is complete, allow the mixture to cool to room temperature.

o Transfer the reaction mixture to a separatory funnel and wash with a 5% aqueous sodium
hydrogen carbonate solution (30 mL).

» Wash the organic layer with water (2 x 30 mL).
» Dry the organic layer over anhydrous magnesium sulfate.
 Filter the drying agent and concentrate the filtrate using a rotary evaporator.

e The resulting residue can be further purified by recrystallization or vacuum distillation to yield
the desired benzophenone ethylene ketal.

Role in Drug Development: Ketal Protection in Multi-
Step Synthesis

2-Chlorobenzophenone ethylene ketal serves as a protected form of 2-
Chlorobenzophenone. The ethylene ketal group is a robust protecting group for the ketone
functionality, which is stable under various reaction conditions, particularly those involving
nucleophiles and bases. This protection strategy is crucial in multi-step organic syntheses, a
common practice in drug development.

For instance, derivatives of 2-aminobenzophenone are precursors to the synthesis of
benzodiazepines, a class of psychoactive drugs.[2][3] The synthesis of drugs like Prazepam
involves the acylation of 2-amino-5-chlorobenzophenone.[2][3] While 2-Chlorobenzophenone
ethylene ketal is not directly a precursor to Prazepam, the principle of protecting a reactive
carbonyl group is fundamental in such syntheses to prevent unwanted side reactions and
achieve the desired chemical transformation on other parts of the molecule.
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The following diagram illustrates the general principle of using a ketal protecting group in a
multi-step synthesis.
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Caption: Role of ketal protection in a multi-step chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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